Cas no 87823-43-6 (9H-Fluorene, 1-methyl-9-(phenylmethyl)-)

9H-Fluorene, 1-methyl-9-(phenylmethyl)- structure
87823-43-6 structure
Product Name:9H-Fluorene, 1-methyl-9-(phenylmethyl)-
CAS No:87823-43-6
MF:C21H18
MW:270.367625713348
CID:651957
PubChem ID:15584368
Update Time:2025-04-19

9H-Fluorene, 1-methyl-9-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluorene, 1-methyl-9-(phenylmethyl)-
    • 9-benzyl-1-methyl-9H-fluorene
    • DTXSID10574984
    • 87823-43-6
    • Inchi: 1S/C21H18/c1-15-8-7-13-19-17-11-5-6-12-18(17)20(21(15)19)14-16-9-3-2-4-10-16/h2-13,20H,14H2,1H3
    • InChI Key: BFEBULPQQZITDP-UHFFFAOYSA-N
    • SMILES: C1(CC2C=CC=CC=2)C2C=CC=CC=2C2=CC=CC(C)=C12

Computed Properties

  • Exact Mass: 270.140850574g/mol
  • Monoisotopic Mass: 270.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 0Ų
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